Cas no 906000-39-3 (3-Iodo-1H-indazole-6-carbonitrile)

• Product Name: 3-Iodo-1H-indazole-6-carbonitrile
• CAS No: 906000-39-3
• MF: C₈H₄IN₃
• MW: 269.041933059692
• MDL: MFCD10696802
• CID: 994973
• PubChem ID: 53399261
• Update Time: 2025-09-27

3-Iodo-1H-indazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-indazole-6-carbonitrile
• 1H-Indazole-6-carbonitrile, 3-iodo-
• 3-iodo-2H-indazole-6-carbonitrile
• 3-Iodo-6-cyano (1H)indazole
• 3-IODO-INDAZOLE-6-CARBONITRILE
• 6-cyano-3-iodo-1H-indazole
• 3-Iodo-1H-indazole-6-carbonitrile (ACI)
• 3-Iodoindazole-6-carbonitrile
• EN300-3168560
• FRYOUXROKRKPQP-UHFFFAOYSA-N
• SCHEMBL4155921
• 906000-39-3
• AB58208
• MFCD10696802
• DTXSID50694599
• J-512672
• CS-0054303

• MDL： MFCD10696802
• Inchi： 1S/C8H4IN3/c9-8-6-2-1-5(4-10)3-7(6)11-12-8/h1-3H,(H,11,12)
• InChI Key： FRYOUXROKRKPQP-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C(C(=NN2)I)=CC=1

Computed Properties

• Exact Mass: 268.94500
• Monoisotopic Mass: 268.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.47000
• LogP: 2.03918

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles